Cas no 128640-73-3 (5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine)

• Product Name: 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine
• CAS No: 128640-73-3
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 5063236
• Update Time: 2025-06-09

5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine
• 4-(3-methoxyphenyl)-2-methylsulfanyl-6-oxo-1H-pyrimidine-5-carbonitrile
• 4-(3-methoxyphenyl)-2-(methylsulfanyl)-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile

• Inchi： 1S/C13H11N3O2S/c1-18-9-5-3-4-8(6-9)11-10(7-14)12(17)16-13(15-11)19-2/h3-6H,1-2H3,(H,15,16,17)
• InChI Key： HOEDJQPTQOXLOB-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C(C#N)=C(C2C=CC=C(C=2)OC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 1.8
• Topological Polar Surface Area: 99.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine

Research Brief on 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine (CAS: 128640-73-3)

The compound 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine (CAS: 128640-73-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine as a key intermediate in the synthesis of novel pyrimidine derivatives. Pyrimidines are well-known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory activities. The presence of the cyano and methoxyphenyl groups in this compound suggests potential for enhanced bioactivity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine via a multi-step reaction pathway. The researchers employed a combination of nucleophilic substitution and cyclization reactions to achieve high yields and purity. The study also explored the compound's stability under various physiological conditions, which is critical for its potential use in drug formulations.

In terms of biological activity, preliminary in vitro assays have shown that 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine exhibits moderate inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters, which reported the compound's ability to disrupt signaling pathways in breast cancer cell lines. However, further in vivo studies are required to validate these effects and assess potential toxicity.

Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. A recent preprint on ChemRxiv described the synthesis of several analogs of 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine and their evaluation against drug-resistant bacterial strains. While the results were promising, the authors emphasized the need for structural optimization to improve potency and reduce off-target effects.

In conclusion, 5-Cyano-4-(3-methoxyphenyl)-2-methylthio-6-hydroxy-pyrimidine (CAS: 128640-73-3) represents a versatile and promising compound in medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation, particularly in the context of drug discovery and development. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in relevant disease models.